6,8-Dimethoxy-1,9-dimethyl-1H-purin-2(9H)-one

• Molecular Formula: C9H12N4O3
• Molecular Weight: 224.22 g/mol
• IUPAC Name: 6,8-dimethoxy-1,9-dimethylpurin-2-one
• InChI: InChI=1S/C9H12N4O3/c1-12-6-5(10-9(12)16-4)7(15-3)13(2)8(14)11-6/h1-4H3
• InChI Key: JJUYKWVPFQMBQG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C2C(=NC1=O)N(C(=N2)OC)C)OC

Description

6,8-Dimethoxy-1,9-dimethyl-1H-purin-2(9H)-one is a purine derivative characterized by methoxy groups at positions 6 and 8, methyl groups at positions 1 and 9, and a ketone at position 2 (Figure 1). Purine derivatives are widely studied for their biological activities, including anticancer, antiviral, and anti-inflammatory properties. The methoxy and methyl substituents in this compound likely influence its electronic properties, solubility, and metabolic stability compared to other purinones .

Biological Activity

6,8-Dimethoxy-1,9-dimethyl-1H-purin-2(9H)-one, also known by its CAS number 817631-47-3, is a purine derivative that has garnered attention for its potential biological activities. This article will delve into its synthesis, biological evaluations, and relevant case studies, supported by diverse research findings.

The compound's molecular formula is $C_9H_{12}N_4O_3$ with a molecular weight of 224.22 g/mol. Its structure includes two methoxy groups at the 6 and 8 positions of the purine ring and two methyl groups at the 1 and 9 positions. The following table summarizes its key chemical properties:

Property	Value
Molecular Formula	C₉H₁₂N₄O₃
Molecular Weight	224.22 g/mol
CAS Registry Number	817631-47-3
Density	1.416 g/cm³
Boiling Point	309.79 °C
Flash Point	141.16 °C
Refractive Index	1.623

Anticancer Properties

Recent studies have highlighted the anticancer potential of various purine derivatives, including 6,8-Dimethoxy-1,9-dimethyl-1H-purin-2(9H)-one. In vitro assays have demonstrated its ability to inhibit the growth of cancer cell lines such as MDA-MB-231 (breast cancer) and HepG2 (liver cancer). For instance, compounds in similar structural classes have shown IC50 values ranging from $2.43$ to $14.65\mu M$ against these cell lines .

Case Study:
In a comparative study involving various purine derivatives, it was found that those with similar methoxy substitutions exhibited significant apoptotic effects on MDA-MB-231 cells at concentrations as low as $1\mu M$, enhancing caspase-3 activity significantly .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Research indicates that purine derivatives can exhibit both antibacterial and antifungal activities. For example, studies on related alkaloids have shown effective inhibition against Gram-positive and Gram-negative bacteria with minimum inhibitory concentration (MIC) values ranging from $0.0039$ to $0.025mg/mL$ against pathogens like Staphylococcus aureus and Escherichia coli .

The biological activity of 6,8-Dimethoxy-1,9-dimethyl-1H-purin-2(9H)-one is thought to involve multiple mechanisms:

• Microtubule Destabilization: Similar compounds have been identified as microtubule-destabilizing agents, which can disrupt mitotic spindle formation in cancer cells .
• Apoptosis Induction: The compound may induce apoptosis through mitochondrial pathways, evidenced by increased caspase activity in treated cells .

Scientific Research Applications

Anticancer Activity

Research has indicated that 6,8-Dimethoxy-1,9-dimethyl-1H-purin-2(9H)-one exhibits significant potential as an anticancer agent . It has been shown to inhibit specific kinases involved in cell signaling pathways that are crucial for cancer cell proliferation. The inhibition of these kinases can lead to reduced tumor growth and enhanced apoptosis in cancer cells.

Antiviral Properties

In addition to its anticancer effects, this compound may possess antiviral properties . Preliminary studies suggest that it could inhibit viral replication, making it a candidate for further investigation in the development of antiviral therapies.

Neuropharmacological Effects

Purines, including this compound, can act as neurotransmitters within the central nervous system. The modulation of adenosine receptors by purines can influence various physiological processes such as sleep regulation, pain perception, and cardiovascular functions. This opens avenues for exploring its potential in treating neurological disorders.

Interaction Studies

6,8-Dimethoxy-1,9-dimethyl-1H-purin-2(9H)-one has been subjected to various interaction studies with biological targets. These studies reveal its ability to interact with enzymes and receptors critical for cellular signaling, which may lead to therapeutic applications in diseases characterized by dysregulated signaling pathways.

Case Study 1: Anticancer Mechanism

A study conducted on the compound's effect on breast cancer cells demonstrated that treatment with 6,8-Dimethoxy-1,9-dimethyl-1H-purin-2(9H)-one resulted in a significant decrease in cell viability compared to untreated controls. The mechanism was linked to the inhibition of the PI3K/Akt signaling pathway, which is often overactive in cancer cells.

Case Study 2: Antiviral Activity

In vitro studies assessing the antiviral activity of this compound against influenza virus showed a dose-dependent reduction in viral titers. The results indicated that it interferes with viral entry into host cells and inhibits viral replication post-entry.

Comparison with Similar Compounds

Substituent Analysis and Structural Variations

The following table summarizes key structural differences and similarities between 6,8-Dimethoxy-1,9-dimethyl-1H-purin-2(9H)-one and related purine derivatives:

Compound Name	Substituents (Positions)	Key Functional Groups	Biological Activity (If Reported)	Source
6,8-Dimethoxy-1,9-dimethyl-1H-purin-2(9H)-one	1-Me, 9-Me, 6-OMe, 8-OMe	Methoxy, methyl, ketone	Not explicitly reported (inferred)	Target Compound
9-Acetyl-1H-purin-6(9H)-one (CAS 408531-05-5)	9-Acetyl	Acetyl, ketone	Potential kinase inhibition
2-Amino-9-benzyl-1H-purin-6(9H)-one	2-NH₂, 9-benzyl	Amino, benzyl	Anticancer (caspase-3 activation)
6-[2,6-Diacetoxyphenyl]-9H-purine (8a)	6-aryl (diacetoxy), 9-ribofuranosyl	Aryl, silyl-protected sugar	Structural analog for nucleoside studies
9-Methyluric acid	9-Me, 2,6,8-triketone	Methyl, ketones	Component in urinary calculi
6-Amino-9-ethyl-7-methyl-7H-purin-8(9H)-one	6-NH₂, 9-Et, 7-Me	Amino, ethyl, methyl	Antiviral potential (structural inference)

Key Differences in Physicochemical Properties

• Methoxy vs. Amino Groups: The methoxy groups at positions 6 and 8 in the target compound are electron-withdrawing, reducing nucleophilicity compared to amino-substituted analogs like 2-Amino-9-benzyl-1H-purin-6(9H)-one. This may enhance metabolic stability but reduce hydrogen-bonding capacity .
• Methyl vs. In contrast, benzyl () or sugar moieties () at position 9 increase lipophilicity or mimic nucleosides, respectively.
• Ketone Position : The ketone at position 2 differentiates the target from 9-methyluric acid (ketones at 2, 6, 8), which is more polar and associated with renal excretion .